AbstractThe regularities of steam conversion of ethane and methane–ethane mixtures containing 5, 10, and 15% ethane in a reactor with a membrane in the form of a Pd–6% Ru foil with a thickness of 30 μm and a NIAP-03-01 nickel catalyst are investigated. The reaction is studied under the following conditions: 773 and 823 K, feed space velocities of 1800 and 3600 h−1, and steam/feed ratios of 3 and 5. Steam conversion of ethane was studied in a temperature range of 773–853 K. Comparative experiments in a conventional reactor show that, in the membrane reactor, the conversion of the feedstock by the reaction of steam conversion with the formation of H2 and CO2 increases and its hydrocracking decreases. Evacuation of the permeate leads to an increase in the yield of H2 and CO2. When decreasing the steam/feed ratio from 5 down to 3, hydrocracking of the feedstock and rate of formation of carbon deposits increase. The optimum conditions for steam conversion of ethane and methane–ethane mixtures are T = 773–853 and 773 K, respectively, 1800 h–1 and steam/feed ratio of 5. The found regularities are similar to those earlier obtained for other types of feedstock (propane–methane mixtures, propane, n-butane, a mixture simulating the average composition of associated petroleum gas) in this membrane reactor.

AbstractThe recovery of lower aliphatic alcohols from dilute aqueous solutions presents a demanding task for solving a number of problems including the generation of energy from renewable raw materials. One of the promising processes for concentrating alcohols is the membrane vapor separation method using water-selective membranes. In this work, the transport and separation characteristics of the industrial nanofiltration membrane NaRM, manufactured by JSC RM Nanotech, in the separation of vapor mixtures of water and aliphatic C1–C4 alcohols at a temperature of 60°C have been studied. It has been shown that the transport and separation characteristics of the membrane used in the vapor phase process undergo a significant change, which is associated with the gradual removal of glycerol used as a preserving agent. The obtained stable values demonstrate high water vapor permeability, at the level of commercial pervaporation membranes, and the water/alcohol selectivity in the range of 25–45. The results of the study can help to expand the scope of practical application of the domestic membrane in the processes of recovery of alcohols from dilute aqueous solutions using the membrane vapor separation method.

AbstractLithium metal batteries are a promising replacement for lithium-ion batteries due to their ability to achieve high energy densities. A significant issue of this type of battery is dendrite growth through the separator, which makes these batteries unsafe and limits their commercial application. In this work, a single-ion conducting polymer electrolyte based on a cation-exchange membrane Nafion solvated by a ternary mixture of ethylene carbonate/dimethyl carbonate/N,N-dimethylacetamide has been obtained. It has an ionic conductivity of 1.8 mS cm–1 at 25°C and an electrochemical stability window of 4.1 V. It has been shown that the symmetrical Li/Li cell operates stably at a current density of 0.1 mA cm–2 for >350 h.

AbstractThe free solvent transport number in an MF-4SK perfluorinated membrane in solutions of alkaline metal chlorides and hydrochloric acid is for the first time calculated within the framework of a capillary model based on the data of standard contact porosimetry and membrane conductometry. The reasons for the change in the structural characteristics and specific conductivity upon varying the nature of the counterion are discussed. The portion of through mesopores in MF-4SK homogeneous and MK-40 heterogeneous sulfonated cation-exchange membranes is estimated using the experimental data on the water transport numbers in solutions of electrolytes of different natures.

AbstractElectrochemical characteristics of heterogeneous cation- and anion-exchange Ralex membranes and the mechanism of transfer of ions of salt, boric acid and its anions through membranes at different pH values have been investigated by the method of rotating membrane disk (RMD). It is shown that boric acid is transported mainly through an anion exchange membrane. At pH 9.5, the limiting stage of anion transfer through the anion exchange membrane is the reaction of tetrahydroxyborate \({\text{B}}\left( {{\text{OH}}} \right)_{4}^{ - }\) anion formation. The study of the electrodialysis separation of a solution of sodium nitrate and boric acid has shown that the electrodialysis method makes it possible to effectively separate the components of the mixture, while the value of the specific selectivity coefficient \({{P}_{{{{\text{B}} \mathord{\left/ {\vphantom {{\text{B}} {{\text{NaN}}{{{\text{O}}}_{{\text{3}}}}}}} \right. \kern-0em} {{\text{NaN}}{{{\text{O}}}_{{\text{3}}}}}}}}}\) = (0.02–0.06), depending on the voltage on the electrodialyzer.

AbstractThe permeability of n-butane and methane as well as their mixture through a PDecMS/MFFK composite membrane at reduced temperatures up to 0°C is for the first time studied in this work. According to the data of SEM, the thickness of the selective layer of PDecMS is 5 μm. It is shown that both the permeability coefficient of butane and ideal butane/methane selectivity \({{\alpha }_{{{{{{{\text{C}}}_{{\text{4}}}}{{{\text{H}}}_{{{\text{10}}}}}} \mathord{\left/ {\vphantom {{{{{\text{C}}}_{{\text{4}}}}{{{\text{H}}}_{{{\text{10}}}}}} {{\text{C}}{{{\text{H}}}_{{\text{4}}}}}}} \right. \kern-0em} {{\text{C}}{{{\text{H}}}_{{\text{4}}}}}}}}}\) increase as the temperature decreases from 60 down to 0°C. Thus, the permeability coefficient of butane is 11 400 Barrer at 0°C. It is important to emphasize that the ideal butane/methane selectivity of PDecMS/MFFK of 60 at 0°C is twofold higher than similar values for MDK and PDMS membranes (27 and 32, respectively). This is first of all associated with the difference in the values of the sorption selectivity αS of these polymers. Thus, the values of \(\alpha _{{{{{{{\text{C}}}_{{\text{4}}}}{{{\text{H}}}_{{{\text{10}}}}}} \mathord{\left/ {\vphantom {{{{{\text{C}}}_{{\text{4}}}}{{{\text{H}}}_{{{\text{10}}}}}} {{\text{C}}{{{\text{H}}}_{{\text{4}}}}}}} \right. \kern-0em} {{\text{C}}{{{\text{H}}}_{{\text{4}}}}}}}}^{{\text{S}}}\) for PDecMS and PDMS at 0°C estimated based on the enthalpy of sorption are 170 and 95, respectively. In addition, the difference in the activation energies of diffusion of methane in PDecMS, PDMS, and MDK provides a sharper increase in the butane/methane permselectivity for PDecMS when compared to PDMS and MDK in the case of decreasing the measurement temperature. In the case of a C4H10 (35 vol %)/CH4 mixture, the butane/methane permselectivity of a PDecMS/MFFK membrane decreases down to 34, which is typical for all the membranes based on polysiloxanes.

AbstractA study of the effect of temperature in a wide range (from 258.15 up to 293.15 K) on the gas transport characteristics of asymmetric polymeric gas separation fibers based on polysulfone for the components of a CO2–N2 binary gas mixture with various compositions is carried out. Within the framework of the work, the values of the permeability, diffusion, and solubility coefficients of pure gases in the temperature range of interest as well as the values of the permeability coefficient of the components of a CO2–N2 binary gas mixture are determined using gas chromatographic analysis of the permeate flow. It is demonstrated in this work that the process of separation the most effectively occurs at room temperature in the case of a low concentration of carbon dioxide (up to 15 mol %) in the binary mixture. It is experimentally shown that the separation process is the most effective at a low temperature (273.15 K) in the rest of the range of concentrations of CO2. Further decrease in temperature does not make the process of separation of the mixture more effective throughout the entire considered range of concentrations of carbon dioxide.

AbstractNovel dynamic nanocomposite membranes for hydrophilic pervaporation, in which the selective layer is formed by the ultrafiltration of a dispersion of SiO2 nanoparticles in a polyvinyl alcohol solution in the dead-end mode through porous membrane substrates based on poly(acrylonitrile-co-methyl acrylate), have been developed. The effect of the silica nanoparticle concentration in the selective layer of polyvinyl alcohol on the structure, transport properties, and stability of the dynamic nanocomposite membranes in the pervaporation of an ethanol–water mixture has been first revealed. It has been found that nanocomposite membranes obtained with the introduction of 10 wt % SiO2 are characterized by the maximum selective layer thickness. It has been shown that the surface roughness and hydrophilicity of the nanocomposite membranes increases upon the introduction of SiO2 nanoparticles into the selective layer. The transport properties of the nanocomposite membranes and their stability in the pervaporation have been studied in the separation of ethanol–water mixtures of various concentrations. It has been found that the nanocomposite membranes exhibit a lower flux than that of the unmodified PVA/poly(AN-co-MA) membrane; however, they are characterized by a significantly higher selectivity and higher stability in the ethanol dehydration.

AbstractHydroformylation (or oxo synthesis) is currently one of the most important processes of organic synthesis. Increasing the degree of conversion of this process as well as reducing operating costs seems to be an important direction for its development. A hydroformylation membrane reactor is proposed as an in situ method for separating the catalyst and reaction mixture from the reaction products (aldehydes). This work considers the potential of application of a membrane based on polydecylmethylsiloxane (PDecMS) for a membrane reactor for the hydroformylation of 1-hexene to heptanal. To evaluate the interaction of 1-hexene and heptanal with PDecMS, the sorption of the individual substances and their mixtures at 30 up to 60°C is studied. Sorption isotherms are also obtained for a mixture containing 1-hexene and heptanal which demonstrate selective sorption of heptanal in PDecMS. The transport of 1-hexene and heptanal through a membrane based on PDecMS is studied in the vacuum pervaporation mode at 30 up to 60°C. Based on the obtained experimental data, the temperature dependences of the permeability of 1-hexene and heptanal are plotted. It is shown that the activation energy of transport through a PDecMS membrane is −11.5 kJ/mol for heptanal and −16.4 kJ/mol for 1-hexene. Extrapolation of the temperature dependence of permeability to the operating temperature of hydroformylation (130°C) at a conversion of ~80% shows that, at the permeability of heptanal of 740 mol m−2 h−1 bar−1 and of 1-hexene, 55 mol m−2 h−1 bar−1, the flux of heptanal will be 37 kg m−2 h−1 and of 1-hexene, 5 kg m−2 h−1. Thus, the permeate will be enriched with the aldehyde.

AbstractThe transport of oxygen, nitrogen, and hydrocarbons C1–C4 in polyimides based on 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA) and biphenyl-3,3',4,4'-tetracarboxylic acid dianhydride (BPDA) and diethyl toluene diamine (DETDA) has been studied. The dependences of the diffusion coefficient on the diffusant effective diameter and the solubility coefficients on the Lennard–Jones potential of pair interaction have been considered. It is shown that the diffusion coefficients of butane are out of the linear dependence of the logarithm of the diffusion coefficient on the square of the effective diameter of the diffusant, which may indicate the plasticization of polymers with butane at a pressure of 1 atm. The permeability of mixtures of gases O2–N2 (29 : 71 v/v) and CO2–CH4 (62 : 38 v/v) has been studied. There are no significant differences in the gas separation parameters in comparison with the experiment for individual gases; however, for a mixture of CO2–CH4, a slight increase in the separation factor has been found as compared to the ideal selectivity. The data on the measurement of sorption isotherms and solubility coefficients O2, N2, and CH4 are also presented in the article. Gas solubility coefficients have been found to be close to the values obtained indirectly as P/D.